Cas no 865-24-7 (Vincaleukoblastine,O4-deacetyl-, 4-ester with N,N-dimethylglycine)

Vincaleukoblastine,O4-deacetyl-, 4-ester with N,N-dimethylglycine structure
865-24-7 structure
Product Name:Vincaleukoblastine,O4-deacetyl-, 4-ester with N,N-dimethylglycine
CAS No:865-24-7
MF:C48H63N5O9
MW:854.041933298111
CID:721738
PubChem ID:86341918
Update Time:2025-04-19

Vincaleukoblastine,O4-deacetyl-, 4-ester with N,N-dimethylglycine Chemical and Physical Properties

Names and Identifiers

    • Vincaleukoblastine,O4-deacetyl-, 4-ester with N,N-dimethylglycine
    • Vinglycinate
    • 4-(N,N-dimethyl-glycyloxy)-3-hydroxy-15-(4-hydroxy-18-methoxycarbonyl-5,18-seco-ibogamin-18-yl)-16-methoxy-1-methyl-6,7-didehydro-aspidospermidine-3-carboxylic acid methyl ester
    • Deacetylvincaleukoblastine 4-ester with N,N-dimethylglycine
    • O(sup 4)-Deacetylvincaleukoblastine 4-ester with N,N-dimethylglycine
    • Vincaleukoblastine,O(sup 4)-deacetyl-,4-ester with N,
    • Vinglicinato
    • Vinglicinato [INN-Spanish]
    • Vinglycinatum
    • Vinglycinatum [INN-Latin]
    • 865-24-7
    • Vincaleukoblastine, O4-deacetyl-, 4-ester with N,N-dimethylglycine
    • U98D43R3NC
    • UNII-U98D43R3NC
    • CHEMBL3990612
    • BRN 1207061
    • DTXSID801024700
    • Vinglycinate [INN]
    • Q26359136
    • Vincaleukoblastine, O(sup 4)-deacetyl-, 4-ester with N,N-dimethylglycine
    • methyl (1R,9R,10S,11R,12R,19R)-11-[2-(dimethylamino)acetyl]oxy-12-ethyl-4-[(13S,15R,17S)-17-ethyl-17-hydroxy-13-methoxycarbonyl-1,11-diazatetracyclo[13.3.1.04,12.05,10]nonadeca-4(12),5,7,9-tetraen-13-yl]-10-hydroxy-5-methoxy-8-methyl-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2,4,6,13-tetraene-10-carboxylate
    • VINCALEUKOBLASTINE, 26-(DIMETHYLAMINO)-
    • methyl (3aR,3a1R,4R,5S,5aR,10bR)-4-((dimethylglycyl)oxy)-3a-ethyl-9-((5S,7R,9S)-5-ethyl-5-hydroxy-9-(methoxycarbonyl)-1,4,5,6,7,8,9,10-octahydro-2H-3,7-methano[1]azacycloundecino[5,4-b]indol-9-yl)-5-hydroxy-8-methoxy-6-methyl-3a,3a1,4,5,5a,6,11,12-octahydro-1H-indolizino[8,1-cd]carbazole-5-carboxylate
    • Inchi: 1S/C48H63N5O9/c1-9-44(57)24-29-25-47(42(55)60-7,38-31(16-20-52(26-29)28-44)30-14-11-12-15-34(30)49-38)33-22-32-35(23-36(33)59-6)51(5)40-46(32)18-21-53-19-13-17-45(10-2,39(46)53)41(48(40,58)43(56)61-8)62-37(54)27-50(3)4/h11-15,17,22-23,29,39-41,49,57-58H,9-10,16,18-21,24-28H2,1-8H3/t29-,39-,40+,41+,44-,45+,46+,47-,48-/m0/s1
    • InChI Key: YNSIUGHLISOIRQ-XGNYHKEJSA-N
    • SMILES: O(C(CN(C)C)=O)[C@H]1[C@](C(=O)OC)([C@H]2[C@@]3(C4C=C([C@]5(C(=O)OC)C6=C(C7C=CC=CC=7N6)CCN6C[C@](CC)(C[C@H](C6)C5)O)C(=CC=4N2C)OC)CCN2CC=C[C@]1(CC)[C@H]23)O

Computed Properties

  • Exact Mass: 853.46300
  • Monoisotopic Mass: 853.46257860g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 62
  • Rotatable Bond Count: 12
  • Complexity: 1770
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 157Ų

Experimental Properties

  • PSA: 157.34000
  • LogP: 3.47340
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.